Cas no 1209729-90-7 (3-(Difluoromethoxy)pyridine)

• Product Name: 3-(Difluoromethoxy)pyridine
• CAS No: 1209729-90-7
• MF: C₆H₅F₂NO
• MW: 145.106808423996
• CID: 5703010
• PubChem ID: 18954644
• Update Time: 2026-03-11

3-(Difluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 1209729-90-7
• EN300-54322
• IUTBESJQBGXNPC-UHFFFAOYSA-N
• AKOS008146356
• Z808605476
• MFCD13196036
• 3-(difluoromethoxy)pyridine
• SCHEMBL1153902
• Pyridine, 3-(difluoromethoxy)-
• 3-(Difluoromethoxy)pyridine

• Inchi： 1S/C6H5F2NO/c7-6(8)10-5-2-1-3-9-4-5/h1-4,6H
• InChI Key： IUTBESJQBGXNPC-UHFFFAOYSA-N
• SMILES： FC(OC1C=NC=CC=1)F

Computed Properties

• Exact Mass: 145.03392011g/mol
• Monoisotopic Mass: 145.03392011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 163.7±30.0 °C(Predicted)
• pka: 3.70±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(Difluoromethoxy)pyridine

Introduction to 3-(Difluoromethoxy)pyridine (CAS No. 1209729-90-7)

The compound 3-(Difluoromethoxy)pyridine (CAS No. 1209729-90-7) is a significant molecule in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. This compound has garnered attention due to its unique structure and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science.

3-(Difluoromethoxy)pyridine is a pyridine derivative with a difluoromethoxy group attached at the third position of the pyridine ring. The presence of the difluoromethoxy group introduces interesting electronic and steric effects, making this compound a valuable building block in organic synthesis. Recent studies have highlighted its role in the development of novel bioactive compounds, particularly in the context of drug discovery.

The synthesis of 3-(Difluoromethoxy)pyridine involves a series of well-established organic reactions, including nucleophilic substitution and coupling reactions. Researchers have optimized these methods to achieve high yields and purity, ensuring its reliability as a starting material for further transformations.

In terms of chemical properties, 3-(Difluoromethoxy)pyridine exhibits good thermal stability and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its electronic properties make it an excellent candidate for various applications, including as an intermediate in the synthesis of complex heterocycles.

Recent advancements in the field have explored the use of 3-(Difluoromethoxy)pyridine in the development of novel agrochemicals with improved efficacy and reduced environmental impact. For instance, studies have demonstrated its potential as a precursor for herbicides and fungicides, showcasing its versatility in agricultural applications.

Moreover, 3-(Difluoromethoxy)pyridine has been utilized in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand in these systems has opened new avenues for research in materials science.

The compound's role in drug discovery cannot be overstated. Its incorporation into medicinal chemistry programs has led to the development of promising leads for various therapeutic areas, including oncology and infectious diseases.

In conclusion, 3-(Difluoromethoxy)pyridine (CAS No. 1209729-90-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, making it an essential component in modern organic synthesis.